3-(2,6-Difluorophenyl)azetidine hydrochloride

• IUPAC Name: 3-(2,6-difluorophenyl)azetidine;hydrochloride
• InChI: InChI=1S/C9H9F2N.ClH/c10-7-2-1-3-8(11)9(7)6-4-12-5-6;/h1-3,6,12H,4-5H2;1H
• InChI Key: WAJWAJCUFGDHBP-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN1)C2=C(C=CC=C2F)F.Cl
• Molecular Formula: C9H10ClF2N
• Molecular Weight: 205.63 g/mol
• CAS No.: 1986372-82-0

Description

3-(2,6-Difluorophenyl)azetidine hydrochloride is a chemical compound characterized by the presence of a difluorophenyl group attached to an azetidine ring, with a hydrochloride salt form.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(2,6-Difluorophenyl)azetidine hydrochloride typically involves the reaction of 2,6-difluorobenzyl chloride with azetidine in the presence of a base, followed by the addition of hydrochloric acid to form the hydrochloride salt . The reaction conditions often include the use of solvents such as dichloromethane or tetrahydrofuran, and the reaction is carried out at room temperature or under reflux conditions .

Industrial Production Methods

Industrial production methods for this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process .

Chemical Reactions Analysis

Types of Reactions

3-(2,6-Difluorophenyl)azetidine hydrochloride can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert the compound into its reduced forms.

Substitution: The azetidine ring can undergo nucleophilic substitution reactions.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents such as lithium aluminum hydride, and nucleophiles like sodium azide . The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired product formation .

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield difluorophenyl oxides, while substitution reactions can produce various substituted azetidines .

Scientific Research Applications

3-(2,6-Difluorophenyl)azetidine hydrochloride has several scientific research applications, including:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent in the treatment of various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals.

Mechanism of Action

The mechanism of action of 3-(2,6-Difluorophenyl)azetidine hydrochloride involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects . The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

3-(2,6-Difluoro-phenoxy)-azetidine hydrochloride: Similar in structure but with a phenoxy group instead of a phenyl group.

3-[(2,6-Difluorophenyl)methyl]azetidine hydrochloride: Differing by the presence of a methyl group.

Uniqueness

3-(2,6-Difluorophenyl)azetidine hydrochloride is unique due to its specific structural features, which confer distinct chemical and biological properties. Its difluorophenyl group enhances its stability and reactivity, making it a valuable compound for various applications .